Cas no 1261855-02-0 (5,2'-Bis(trifluoromethoxy)-2-fluorobiphenyl)

5,2'-Bis(trifluoromethoxy)-2-fluorobiphenyl is a fluorinated biphenyl derivative characterized by its trifluoromethoxy and fluorine substituents, which enhance its electronic and steric properties. This compound is primarily utilized in pharmaceutical and agrochemical research as a key intermediate or building block due to its ability to influence metabolic stability and lipophilicity. The presence of multiple electron-withdrawing groups contributes to its reactivity in cross-coupling reactions, making it valuable in synthetic chemistry. Its structural features also lend utility in materials science, particularly in the development of liquid crystals and specialty polymers. The compound's stability under various conditions ensures consistent performance in demanding applications.
5,2'-Bis(trifluoromethoxy)-2-fluorobiphenyl structure
1261855-02-0 structure
Product name:5,2'-Bis(trifluoromethoxy)-2-fluorobiphenyl
CAS No:1261855-02-0
MF:C14H7F7O2
MW:340.19300866127
CID:4997015

5,2'-Bis(trifluoromethoxy)-2-fluorobiphenyl Chemical and Physical Properties

Names and Identifiers

    • 5,2'-Bis(trifluoromethoxy)-2-fluorobiphenyl
    • Inchi: 1S/C14H7F7O2/c15-11-6-5-8(22-13(16,17)18)7-10(11)9-3-1-2-4-12(9)23-14(19,20)21/h1-7H
    • InChI Key: AVSUVKYPZIABOU-UHFFFAOYSA-N
    • SMILES: FC1=CC=C(C=C1C1C=CC=CC=1OC(F)(F)F)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 382
  • XLogP3: 6
  • Topological Polar Surface Area: 18.5

5,2'-Bis(trifluoromethoxy)-2-fluorobiphenyl Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A011004107-250mg
5,2'-Bis(trifluoromethoxy)-2-fluorobiphenyl
1261855-02-0 97%
250mg
494.40 USD 2021-07-05
Alichem
A011004107-500mg
5,2'-Bis(trifluoromethoxy)-2-fluorobiphenyl
1261855-02-0 97%
500mg
863.90 USD 2021-07-05
Alichem
A011004107-1g
5,2'-Bis(trifluoromethoxy)-2-fluorobiphenyl
1261855-02-0 97%
1g
1,460.20 USD 2021-07-05

5,2'-Bis(trifluoromethoxy)-2-fluorobiphenyl Related Literature

Additional information on 5,2'-Bis(trifluoromethoxy)-2-fluorobiphenyl

Comprehensive Overview of 5,2'-Bis(trifluoromethoxy)-2-fluorobiphenyl (CAS No. 1261855-02-0): Properties, Applications, and Industry Trends

The compound 5,2'-Bis(trifluoromethoxy)-2-fluorobiphenyl (CAS No. 1261855-02-0) is a fluorinated biphenyl derivative that has garnered significant attention in advanced material science and pharmaceutical research. With its unique molecular structure featuring trifluoromethoxy and fluorine substituents, this compound exhibits remarkable stability and reactivity, making it a valuable intermediate in synthetic chemistry. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, traits highly sought after in drug discovery and agrochemical formulations.

In recent years, the demand for fluorinated organic compounds like 5,2'-Bis(trifluoromethoxy)-2-fluorobiphenyl has surged due to their applications in high-performance materials, including liquid crystals and OLED (Organic Light-Emitting Diode) technologies. Researchers are particularly interested in its potential to improve electron transport properties in semiconductor devices, a topic frequently searched in academic and industrial forums. Additionally, its role in catalysis and polymer modification aligns with the growing focus on sustainable chemistry and green synthesis methods.

The synthesis of 5,2'-Bis(trifluoromethoxy)-2-fluorobiphenyl typically involves cross-coupling reactions, such as Suzuki-Miyaura or Ullmann coupling, which are widely discussed in organic chemistry communities. Optimizing these processes for higher yields and lower environmental impact remains a hot topic, reflecting the industry's shift toward eco-friendly manufacturing. Analytical techniques like NMR spectroscopy and HPLC are critical for characterizing its purity, a common query among quality control professionals.

From a commercial perspective, CAS No. 1261855-02-0 is often listed in catalogs of specialty chemical suppliers catering to pharmaceutical intermediates and electronic materials. Market trends indicate rising investments in fluorine chemistry, driven by innovations in renewable energy and electric vehicles, where such compounds may play a role in battery electrolytes or coatings. This connection to emerging technologies makes it a recurring keyword in patent filings and R&D reports.

Safety and handling of 5,2'-Bis(trifluoromethoxy)-2-fluorobiphenyl adhere to standard laboratory protocols, with emphasis on proper ventilation and PPE (Personal Protective Equipment). While not classified as hazardous under most regulatory frameworks, its thermal stability and storage conditions are frequently addressed in technical datasheets, addressing common user concerns about long-term usability.

In summary, 5,2'-Bis(trifluoromethoxy)-2-fluorobiphenyl represents a versatile building block at the intersection of material science, medicinal chemistry, and industrial applications. Its relevance to cutting-edge fields like flexible electronics and targeted drug delivery ensures continued interest, as evidenced by its prominence in scholarly articles and innovation-driven market analyses.

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